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Compound of Interest

Compound Name: 6-Methoxy-2-naphthaldehyde

Cat. No.: B117158 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents is a cornerstone of operational excellence and environmental

stewardship. This guide provides a detailed protocol for the proper disposal of 6-Methoxy-2-
naphthaldehyde, ensuring compliance with safety standards and minimizing environmental

impact.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 6-Methoxy-2-
naphthaldehyde is fundamental to its safe handling and disposal. The following table

summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₁₂H₁₀O₂[1][2]

Molecular Weight 186.21 g/mol [1][2][3]

Melting Point 80 - 84 °C[1][3][4]

Boiling Point 196 °C @ 10 mmHg[1]

Appearance
Solid; White to yellow to orange crystals or

powder
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Immediate Safety and Handling Precautions
Prior to initiating any disposal procedures, it is imperative to adhere to the following safety

measures to mitigate exposure risks and prevent accidental contamination.

Personal Protective Equipment (PPE): Always handle 6-Methoxy-2-naphthaldehyde with

appropriate PPE. This includes chemical safety goggles or a face shield, nitrile rubber

gloves, and a fully buttoned laboratory coat.[5] In situations where dust may be generated, a

dust mask (such as a type N95) is also required.[3]

Ventilation: All handling and disposal activities should be performed within a certified

chemical fume hood to ensure adequate ventilation.[1][5]

Spill Response: In the event of a spill, carefully sweep up the solid material, avoiding the

creation of dust.[1][5] The collected material should be placed into a suitable, sealed

container labeled for hazardous waste disposal.[1][4] Do not allow the chemical to enter

drains.[1][6]

Step-by-Step Disposal Protocol
The recommended disposal method for 6-Methoxy-2-naphthaldehyde involves professional

waste management services due to its chemical nature.

Waste Identification and Segregation:

Unused or surplus 6-Methoxy-2-naphthaldehyde should be treated as chemical waste.

Keep the compound in its original or a compatible, well-sealed container.

Clearly label the container as hazardous waste, indicating the contents.

Professional Disposal:

The primary and recommended disposal method is to engage a licensed professional

waste disposal company.[1]

Another approved method involves dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.
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[1] This procedure should only be carried out by qualified personnel in a certified facility.

Contaminated packaging and containers should be disposed of in the same manner as the

unused product.[1]

Regulatory Compliance:

Ensure that all disposal activities are in accordance with local, state, and federal

regulations for hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Methoxy-2-naphthaldehyde.
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Start: Have 6-Methoxy-2-naphthaldehyde for Disposal

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Step 2: Assess Waste Type

Spilled Material

Spill

Unused Product / Contaminated Material

Unused/Contaminated

Step 3a: Sweep Up Without Creating Dust Step 3b: Keep in Sealed, Labeled Container

Step 4: Place in Suitable, Closed Container for Disposal

Step 5: Contact Licensed Waste Disposal Service

End: Professional Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 6-Methoxy-2-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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